Cas no 131182-68-8 (1,4-Bis(methoxydimethylsilyl)benzene)

• Product Name: 1,4-Bis(methoxydimethylsilyl)benzene
• CAS No: 131182-68-8
• MF: C₁₂H₂₂O₂Si₂
• MW: 254.472885608673
• MDL: MFCD09266162
• CID: 91677
• PubChem ID: 21900341
• Update Time: 2025-04-18

1,4-Bis(methoxydimethylsilyl)benzene Chemical and Physical Properties

Names and Identifiers

• P-BIS(DIMETHYLMETHOXYSILYL)BENZENE
• 1,4-Bis(methoxydimethylsilyl)benzene
• methoxy-[4-[methoxy(dimethyl)silyl]phenyl]-dimethylsilane
• AMTSi067
• Methoxy[4-(methoxydimethylsilyl)-phenyl]dimethylsilane
• 1,4-Bis(methoxydimethylsilyl)benzene, 97%
• DTXSID80619735
• AKOS027307877
• AS-2194
• 131182-68-8
• MFCD09266162
• 1,4-Bis(methoxydimethylsilyl)benzene,97%
• (1,4-Phenylene)bis[methoxy(dimethyl)silane]
• Benzene, 1,4-bis(methoxydimethylsilyl)-
• SCHEMBL676007
• methoxy[4-(methoxydimethylsilyl)phenyl]dimethylsilane
• G86117
• 1,4-BIS(METHOXYDIMETHYLSILYL) BENZENE

• MDL： MFCD09266162
• Inchi： 1S/C12H22O2Si2/c1-13-15(3,4)11-7-9-12(10-8-11)16(5,6)14-2/h7-10H,1-6H3
• InChI Key： VQECZZRUEDMVCU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(=CC=1)[Si](C)(C)OC)OC

Computed Properties

• Exact Mass: 254.11600
• Monoisotopic Mass: 254.11583301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.935
• Melting Point: Not available
• Boiling Point: 266.387°C at 760 mmHg
• Flash Point: 94.38°C
• Refractive Index: 1.467
• PSA: 18.46000
• LogP: 1.80360
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,4-Bis(methoxydimethylsilyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)